Cas no 825638-06-0 (3-Pyridinecarbonitrile, 4-(2-chlorophenyl)-1,6-dihydro-6-oxo-)

• Product name: 3-Pyridinecarbonitrile, 4-(2-chlorophenyl)-1,6-dihydro-6-oxo-
• CAS No: 825638-06-0
• MF: C₁₂H₇ClN₂O
• MW: 230.64978146553
• CID: 687964
• PubChem ID: 69488587

3-Pyridinecarbonitrile, 4-(2-chlorophenyl)-1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 4-(2-chlorophenyl)-1,6-dihydro-6-oxo-
• 4-(2-chlorophenyl)-6-oxo-1H-pyridine-3-carbonitrile
• DTXSID50740646
• SCHEMBL5561047
• 4-(2-Chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carbonitrile
• 825638-06-0

• Inchi： InChI=1S/C12H7ClN2O/c13-11-4-2-1-3-9(11)10-5-12(16)15-7-8(10)6-14/h1-5,7H,(H,15,16)
• InChI Key： SFSVAYNBOJWXHO-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2=CC(=O)NC=C2C#N)Cl

Computed Properties

• Exact Mass: 230.0246905g/mol
• Monoisotopic Mass: 230.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9Ų
• XLogP3: 1.4